Cas no 228411-16-3 (4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid)

• Product Name: 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid
• CAS No: 228411-16-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 851095
• PubChem ID: 20696003
• Update Time: 2025-05-20

4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Dimethylamino)phenyl)-2-methylpropanoic acid
• 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid
• 2-[4-(Dimethylamino)phenyl]-2-methylpropanoic acid
• 4-(DIMETHYLAMINO)-A,A-DIMETHYLBENZENEACETIC ACID
• 4-(Dimethylamino)-?,?-dimethylbenzeneacetic Acid
• J-505969
• BS-44324
• AJVDJWZAIIWTRR-UHFFFAOYSA-N
• SCHEMBL4678223
• AKOS011681866
• EN300-1137936
• SB78269
• 2-(4-Dimethylamino-phenyl)-2-methyl-propionic acid
• DTXSID60609412
• 4-(Dimethylamino)- alpha , alpha -dimethylbenzeneacetic Acid
• 4-(Dimethylamino)-alpha,alpha-dimethylbenzeneaceticAcid-d6
• 228411-16-3
• (4-dimethylaminophenyl)-2,2-dimethylacetic acid
• 4-(Dimethylamino)-alpha,alpha-dimethylbenzeneacetic acid
• 2-(4-(Dimethylamino)phenyl)-2-methylpropanoicacid
• CS-0272932
• G11321

• MDL： MFCD10035606
• Inchi： 1S/C12H17NO2/c1-12(2,11(14)15)9-5-7-10(8-6-9)13(3)4/h5-8H,1-4H3,(H,14,15)
• InChI Key： AJVDJWZAIIWTRR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.11480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid

Comprehensive Overview of 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid (CAS No. 228411-16-3)

4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid (CAS No. 228411-16-3) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzeneacetic acid derivatives, which are widely studied for their potential in drug development and material science. The presence of a dimethylamino group and α,α-dimethyl substitution imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for pharmaceuticals, especially in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Its structural features, including the electron-rich dimethylamino group, contribute to its reactivity and versatility in organic transformations.

The compound's CAS No. 228411-16-3 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. As the pharmaceutical industry continues to explore novel drug candidates, compounds like 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid are gaining attention for their potential to address unmet medical needs. Its synthesis and purification methods are also topics of interest, with many studies focusing on green chemistry approaches to minimize environmental impact.

One of the trending topics in the scientific community is the integration of AI-driven drug discovery with traditional chemical synthesis. Compounds such as 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid are often highlighted in discussions about machine learning in molecular design. Researchers are leveraging computational tools to predict the compound's interactions with biological targets, accelerating the discovery of new therapeutic agents. This synergy between computational chemistry and experimental validation is reshaping the future of drug development.

Another area of interest is the compound's potential in material science. Its unique structure makes it a candidate for designing advanced polymers and functional materials. For instance, the dimethylamino group can enhance solubility and compatibility in polymer matrices, opening doors for applications in coatings, adhesives, and electronic materials. As industries seek sustainable alternatives, the role of such compounds in green material innovation cannot be overstated.

From a regulatory perspective, 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid is subject to standard safety and handling protocols. While it is not classified as a hazardous substance, proper laboratory practices are essential to ensure safe usage. Researchers often inquire about its storage conditions, stability, and compatibility with other reagents, which are crucial for maintaining its integrity in experimental settings.

In conclusion, 4-(Dimethylamino)-α,α-dimethylbenzeneacetic Acid (CAS No. 228411-16-3) is a multifaceted compound with broad applications in pharmaceutical research, material science, and synthetic chemistry. Its growing relevance in AI-driven drug discovery and sustainable material design underscores its importance in modern scientific endeavors. As research progresses, this compound is likely to remain a focal point for innovation and discovery.